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Compound Name: Janthinocin C

CAS No.: 131086-54-9

Cat. No.: B1672785

Get Quote

Executive Summary
Janthinocin C (CAS: 131086-54-9) is a macrocyclic depsipeptide antibiotic isolated from the

fermentation broth of the Gram-negative bacterium Janthinobacterium lividum.[2][3][4][5] It

belongs to the janthinocin family (A, B, and C), which are cyclic decapeptide lactones.[2][3][5]

[6][7][8][9] Janthinocin C is distinguished structurally by the presence of a dehydrotryptophan

moiety, resulting from the dehydration of the ngcontent-ng-c1352109670="" _nghost-ng-

c1270319359="" class="inline ng-star-inserted">

-hydroxytryptophan residue found in its congener, Janthinocin A.[3]

Functionally, Janthinocin C exhibits potent antibacterial activity against Gram-positive

bacteria, including multidrug-resistant strains, with potency often exceeding that of vancomycin.

[2][3][5] This guide details its chemical structure, isolation protocols, and the spectroscopic

methodologies used for its elucidation.[2][3][5][6][10]
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Chemical Structure & Physicochemical
Properties[1][2][3][4][6][9][10]
Janthinocin C is a cyclic decapeptide containing a lactone linkage (depsipeptide).[3][5] Its

scaffold incorporates several non-proteinogenic amino acids, which contribute to its stability

and biological profile.[2][3]

Molecular Specifications
Property Data

Common Name Janthinocin C

CAS Number 131086-54-9

Molecular Formula

Molecular Weight (Average) 1175.35 Da

Exact Mass (Monoisotopic) 1174.6023 Da

Class
Macrocyclic Peptide Lactone

(Cyclodepsipeptide)

Source Organism Janthinobacterium lividum

Solubility
Soluble in MeOH, DMSO, DMF; poorly soluble

in water

Structural Composition
The core structure of Janthinocin C is defined by a 28-membered macrocyclic ring formed via

an ester bond between the C-terminus and a hydroxyl group of a side chain.[2][3][5]

Macrocyclization: Ester linkage between the carboxyl group of the C-terminal amino acid and

the hydroxyl group of a threonine or similar hydroxy-amino acid residue.[2][3][5]

Unique Residues:

Dehydrotryptophan (ngcontent-ng-c1352109670="" _nghost-ng-c1270319359=""

class="inline ng-star-inserted">
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Trp): Unlike Janthinocin A (which contains

-hydroxytryptophan) and Janthinocin B (

-ketotryptophan), Janthinocin C contains a dehydrotryptophan residue (indicated by the
indole-methylene moiety).[3][5] This unsaturation reduces the mass by 18 Da relative to
Janthinocin A (

loss).[3][5]

ngcontent-ng-c1352109670="" _nghost-ng-c1270319359="" class="inline ng-star-

inserted">

-hydroxy-D-leucine: A rare amino acid isomer conserved across the janthinocin series.[3]
[5]

Ornithine/Diaminobutyric acid derivatives: Often present in the peptide sequence,

contributing to the cationic character.

Isolation and Purification Protocol
The isolation of Janthinocin C requires a specific fermentation and extraction workflow to

separate it from the structurally similar congeners A and B.

Fermentation and Extraction Workflow
The following protocol is based on the foundational isolation methodologies established for

Janthinobacterium metabolites (Johnson et al., 1990).

Step-by-Step Methodology:

Seed Culture: Inoculate Janthinobacterium lividum into Trypticase Soy Broth (TSB) and

incubate at 25°C for 24 hours.

Production Fermentation: Transfer seed culture (2% v/v) into production medium (e.g.,

soluble starch, glucose, yeast extract, peptone).[2][3][5] Incubate at 25°C with aeration (200

rpm) for 48–72 hours.

Separation: Centrifuge broth (10,000 x g, 20 min) to separate mycelial cake from the

supernatant.
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Note: Janthinocins are often found in both the supernatant and the cell mass, but

predominantly in the supernatant or loosely associated with cells.

Extraction:

Supernatant: Extract with ngcontent-ng-c1352109670="" _nghost-ng-c1270319359=""

class="inline ng-star-inserted">

-butanol or ethyl acetate.[3][5]

Mycelia: Extract with methanol or acetone.

Concentration: Combine organic extracts and concentrate in vacuo to yield a crude oily

residue.

Purification (HPLC): Isolate Janthinocin C using preparative RP-HPLC.

Column: C18 (Octadecylsilane).[3][5]

Mobile Phase: Gradient of Acetonitrile/Water + 0.1% TFA.

Detection: UV at 215 nm and 280 nm (tryptophan absorption).[3][5]

Visualization: Isolation Workflow
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Figure 1: Isolation workflow for Janthinocin C from J. lividum fermentation broth.[2][3][5]

Structure Elucidation Methodologies
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Determining the structure of Janthinocin C requires differentiating it from its congeners. The

primary difference lies in the tryptophan residue modification.

Mass Spectrometry (HR-ESI-MS)
Objective: Determine exact mass and molecular formula.

Observation: Janthinocin C shows a molecular ion

at m/z ~1175.6.[3][5]

Comparison:

Janthinocin A: ~1193 Da (Contains -OH).[2][3][5]

Janthinocin C: ~1175 Da (Contains C=C).[3][4][5]

Mass = 18 Da (

), confirming the dehydration relationship.[3][5]

Nuclear Magnetic Resonance (NMR)
1H NMR: The key diagnostic signal for Janthinocin C is the presence of a vinyl proton

singlet (or doublet depending on conformation) associated with the dehydrotryptophan

moiety (ngcontent-ng-c1352109670="" _nghost-ng-c1270319359="" class="inline ng-star-

inserted">

-unsaturation), typically appearing in the downfield region (6.5–7.5 ppm), distinct from the
aliphatic

-proton signals seen in Janthinocin A.[3][5]

13C NMR: Absence of the ngcontent-ng-c1352109670="" _nghost-ng-c1270319359=""

class="inline ng-star-inserted">

carbon signal for the

-position of tryptophan and appearance of an

carbon signal.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b1672785/docs?utm_src=pdf-body#technical-monograph-janthinocin-c-structural-characterization-and-physicochemical-properties-3
https://www.benchchem.com/product/b1672785/docs?utm_src=pdf-body#technical-monograph-janthinocin-c-structural-characterization-and-physicochemical-properties-3
https://bio-fermen.bocsci.com/product/janthinocin-a-cas-131086-52-7-349160.html
https://en.wikipedia.org/wiki/C-peptide
https://pubchem.ncbi.nlm.nih.gov/compound/Janthinocin-A
https://bio-fermen.bocsci.com/product/janthinocin-a-cas-131086-52-7-349160.html
https://en.wikipedia.org/wiki/C-peptide
https://www.benchchem.com/product/b1672785/docs?utm_src=pdf-body#technical-monograph-janthinocin-c-structural-characterization-and-physicochemical-properties-3
https://bio-fermen.bocsci.com/product/janthinocin-a-cas-131086-52-7-349160.html
https://www.medkoo.com/products/19856
https://en.wikipedia.org/wiki/C-peptide
https://bio-fermen.bocsci.com/product/janthinocin-a-cas-131086-52-7-349160.html
https://en.wikipedia.org/wiki/C-peptide
https://www.benchchem.com/product/b1672785/docs?utm_src=pdf-body#technical-monograph-janthinocin-c-structural-characterization-and-physicochemical-properties-3
https://bio-fermen.bocsci.com/product/janthinocin-a-cas-131086-52-7-349160.html
https://en.wikipedia.org/wiki/C-peptide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1672785?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Amino Acid Analysis (Marfey’s Method)
To determine absolute configuration (L vs D), the peptide is hydrolyzed (6N HCl, 110°C) and

derivatized with Marfey’s reagent (FDAA).[2][3][5]

Result: Janthinocin C yields standard amino acids plus the unique erythro-ngcontent-ng-

c1352109670="" _nghost-ng-c1270319359="" class="inline ng-star-inserted">

-hydroxy-D-leucine.[3][5] The dehydrotryptophan is often destroyed or degraded into indole-
pyruvate derivatives during acid hydrolysis, which is a diagnostic marker for dehydro-
residues.[2][3][5]

Visualization: Structural Logic
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Figure 2: Analytical logic flow for the structural confirmation of Janthinocin C.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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